Avocadoextract
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Avocado extract is produced from the fruits of Persea gratissima Gaertn and is sourced from a vitamin-rich fruit . It is often described as the oil obtained from an avocado through either cold press extraction – which produces thick, green oil – or a heat extraction (which produces clear, yellow oil) . The extract is the result of the pulp and seed discarded from the fruit, along with the fiber, with most of the healthy fats, minerals, and vitamins remaining present in the oil .
Synthesis Analysis
The extraction of avocado oil can be performed using traditional solvent methods such as Soxhlet extraction, or more modern methods such as ultrasonic Soxhlet extraction . The extraction process can affect the physicochemical properties of the oil, such as acidity, peroxides, and iodine indexes .
Molecular Structure Analysis
The major metabolites of avocado include a variety of bioactive compounds, including antioxidants . The avocado seed extract contains flavonoids, saponins, tannins, and steroids .
Chemical Reactions Analysis
The avocado oil extracted using centrifugation and ultrasound-assisted methods has been found to have improved physicochemical properties such as acidity, peroxides, and iodine indexes compared to traditional extraction methods .
Physical And Chemical Properties Analysis
Avocado seed powder has been found to have a good range of fatty acids, dietary fiber, carbs, and a small amount of protein . The fiber content is 21.6 g/100 g and the powder has low solubility in water (16.2%) . The powder also has antioxidant properties .
Mechanism of Action
Avocado extract has been found to exhibit anti-inflammatory properties in laboratory studies . More specifically, the interaction between the avocado seed extract and macrophages, a type of specialized immune cell, has been studied . An extract from the seeds of avocados exhibited anti-inflammatory properties in a laboratory study, representing a potential source for novel anti-inflammatory compounds .
Safety and Hazards
Future Directions
There is potential for avocado in novel drug discovery for the prevention and treatment of cancer, microbial, inflammatory, diabetes, and cardiovascular diseases . Furthermore, the rare sugar mannoheptulose (MH), found in avocado, has been suggested as a botanical intervention for preventing obesity .
properties
CAS RN |
84695-98-7 |
---|---|
Molecular Weight |
0 |
synonyms |
Avocadoextract |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.